3-[4-(Difluoromethyl)phenoxy]benzoic acid

• IUPAC Name: 3-[4-(difluoromethyl)phenoxy]benzoic acid
• InChI: InChI=1S/C14H10F2O3/c15-13(16)9-4-6-11(7-5-9)19-12-3-1-2-10(8-12)14(17)18/h1-8,13H,(H,17,18)
• InChI Key: CXOKFPQYCXAOCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)C(F)F)C(=O)O
• Molecular Formula: C14H10F2O3
• Molecular Weight: 264.22 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the synthesis of “3-Phenoxybenzoic acid derivatives” has been studied. The process involved the reaction of 3-phenoxybenzoylchloride and benzoylchloride with acetone cyanohydrin in anhydrous Et2O in the presence of Et3N as an HCl acceptor.

Scientific Research Applications

Fluorescence Probes for Detecting Reactive Oxygen Species

• Development of novel fluorescence probes using derivatives of benzoic acid for selectively detecting highly reactive oxygen species (hROS) such as hydroxyl radical and reactive intermediates of peroxidase in living cells (Setsukinai et al., 2003).

Metabolism Studies

• Investigation of the metabolism of 3-phenoxybenzoic acid and its glucoside conjugate in rats, providing insights into how these compounds are processed in biological systems (Crayford & Hutson, 1980).

Derivatives from Natural Sources

• Discovery of new phenyl ether derivatives from Aspergillus carneus, including compounds similar to 3-[4-(Difluoromethyl)phenoxy]benzoic acid, which could have potential applications in natural product chemistry and drug discovery (He et al., 2015).

Role in Plant-Microorganism Interactions

• Understanding the impact of phenolic acids, such as benzoic acid derivatives, on the growth of rhizosphere microorganisms, which is crucial for agricultural and environmental studies (Liu et al., 2015).

Chemical Structure and Reaction Studies

• A structural study of hydroxybenzoic acids and their reactions with radicals, providing essential insights into the chemical behavior of these compounds (Nsangou et al., 2008).

Synthesis of Novel Compounds

• Research on the synthesis of various benzoic acid derivatives for potential use in material science, pharmaceuticals, and other fields (Inukai et al., 1981).